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Compound of Interest

Compound Name: Onatasertib

Cat. No.: B606527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

Onatasertib (also known as CC-223 or ATG-008) for use in cell culture experiments.

Onatasertib is a potent and selective dual inhibitor of mTORC1 and mTORC2, key

components of the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer.

[1][2][3][4]

Onatasertib Properties
Property Value Reference

Molecular Formula C21H27N5O3 [2]

Molecular Weight 397.5 g/mol [2]

Mechanism of Action
Dual inhibitor of mTORC1 and

mTORC2
[1][5][6]

IC50 (mTOR kinase) 16 nM [1][7][8]

Solubility of Onatasertib
Onatasertib is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents. For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing stock solutions.
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Solvent Solubility Recommendations

DMSO 70 mg/mL (176.11 mM)
Sonication is recommended to

aid dissolution.[7]

Ethanol 73 mg/mL (183.66 mM)
Sonication is recommended to

aid dissolution.[7]

Water < 1 mg/mL
Considered insoluble or only

slightly soluble.[7]

In Vivo Formulation

2 mg/mL (5.03 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

Sonication is recommended to

aid dissolution.[7]

Onatasertib Signaling Pathway
Onatasertib exerts its biological effects by inhibiting the kinase activity of mTOR, a central

regulator of cell growth, proliferation, and survival.[2][3][4] As a dual inhibitor, it targets both

mTORC1 and mTORC2 complexes. Inhibition of mTORC1 leads to decreased phosphorylation

of its downstream effectors, p70 S6 Kinase (S6K) and 4E-Binding Protein 1 (4E-BP1), resulting

in the suppression of protein synthesis.[1] Inhibition of mTORC2 blocks the phosphorylation of

AKT at serine 473, which is crucial for full AKT activation.[1]
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Caption: Onatasertib inhibits both mTORC1 and mTORC2.
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Experimental Protocols
Preparation of Onatasertib Stock Solution
Objective: To prepare a high-concentration stock solution of Onatasertib in DMSO for long-

term storage and subsequent dilution for cell culture experiments.

Materials:

Onatasertib powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Protocol:

Equilibrate the Onatasertib powder to room temperature before opening the vial to prevent

condensation.

Aseptically weigh the desired amount of Onatasertib powder.

Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM). For example, to prepare a 10 mM stock solution from 1 mg of

Onatasertib (MW: 397.5 g/mol ), dissolve it in 251.57 µL of DMSO.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.[7]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the aliquoted stock solutions at -20°C for up to one year or at -80°C for up to two

years.[1]
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Preparation of Working Solutions for Cell Culture
Objective: To dilute the Onatasertib stock solution to working concentrations for treating cells

in culture.

Materials:

Onatasertib stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Sterile serological pipettes and pipette tips

Protocol:

Thaw a single aliquot of the Onatasertib stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in the cell culture medium. It is critical to ensure that the final concentration of DMSO in the

culture medium does not exceed 0.1%, as higher concentrations can be toxic to cells.

Prepare an intermediate dilution of the stock solution in complete cell culture medium if

necessary, especially for lower final concentrations. This helps to ensure accurate pipetting.

Add the calculated volume of the Onatasertib working solution to the cell culture plates or

flasks containing cells and the appropriate volume of medium.

Gently swirl the plates or flasks to ensure even distribution of the compound.

Include a vehicle control in your experiment by adding the same volume of DMSO (diluted in

medium to the same final concentration as the Onatasertib-treated wells) to a separate set

of cells.

Example Dilution Calculation: To treat cells with a final concentration of 100 nM Onatasertib
from a 10 mM stock solution in a final volume of 2 mL:

V1 (Volume of stock) x C1 (Concentration of stock) = V2 (Final volume) x C2 (Final

concentration)
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V1 x 10,000,000 nM = 2,000 µL x 100 nM

V1 = (2,000 µL x 100 nM) / 10,000,000 nM = 0.02 µL

This volume is too small to pipette accurately. Therefore, a serial dilution is recommended.

Serial Dilution:

Prepare a 1:100 intermediate dilution: Add 2 µL of the 10 mM stock solution to 198 µL of

complete cell culture medium. This gives an intermediate concentration of 100 µM.

Add 2 µL of the 100 µM intermediate solution to 1998 µL of cell culture medium in the well to

achieve a final concentration of 100 nM.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using Onatasertib in

cell culture experiments.
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Caption: Workflow for Onatasertib preparation and use.
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Cellular Activity of Onatasertib
Onatasertib has demonstrated potent inhibition of cell growth and induction of apoptosis in a

variety of cancer cell lines.[4][9] The half-maximal inhibitory concentration (IC50) for the

inhibition of downstream mTOR pathway markers varies across different cell lines.

Cell Line
IC50 for
pS6RP
Inhibition

IC50 for
p4EBP1
Inhibition

IC50 for
pAKT(S473)
Inhibition

Reference

Various 27 - 184 nM 120 - 1,050 nM 11 - 150 nM [1]

HCT116 31 ± 2 nM 405 ± 47 nM 11 ± 10 nM [1]

Note: The IC50 values for cell growth inhibition typically range from 92 to 1039 nM, depending

on the cell line.[4] Researchers should perform dose-response experiments to determine the

optimal concentration of Onatasertib for their specific cell line and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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